Cas no 2476729-47-0 (tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 2476729-47-0
• MF: C₁₅H₃₁NO₆SSi
• MW: 381.56024479866
• CID: 5461367
• Update Time: 2026-03-10

tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate

• Inchi： 1S/C15H31NO6SSi/c1-14(2,3)22-13(17)16-12(11-20-23(16,18)19)9-10-21-24(7,8)15(4,5)6/h12H,9-11H2,1-8H3/t12-/m0/s1
• InChI Key： ODIRVWZEDDTOTL-LBPRGKRZSA-N
• SMILES： O1C[C@H](CCO[Si](C(C)(C)C)(C)C)N(C(OC(C)(C)C)=O)S1(=O)=O

Additional information on tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate

Introduction to tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 2476729-47-0)

tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 2476729-47-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound belongs to the class of oxathiazolidines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate is characterized by the presence of a tert-butyl group, a tert-butyldimethylsilyl (TBS) protecting group, and an oxathiazolidine ring with a carboxylate functionality. The TBS group is particularly important as it provides stability and protection to the hydroxyl group during synthetic manipulations, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of oxathiazolidines in various therapeutic areas. For instance, studies have shown that certain derivatives of oxathiazolidines exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The specific structure of tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate may enhance its ability to interact with viral proteins or inhibit viral replication pathways.

In the context of cancer research, oxathiazolidines have been explored for their ability to induce apoptosis in cancer cells. The presence of the carboxylate group in tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate may contribute to its efficacy by facilitating cellular uptake and enhancing its interaction with key cellular targets involved in apoptosis.

Beyond its potential therapeutic applications, tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate is also of interest in synthetic chemistry due to its versatility as a building block. The protected hydroxyl group and the carboxylate functionality provide multiple points for further functionalization, allowing chemists to synthesize a wide range of derivatives with tailored properties.

The synthesis of tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate typically involves several steps, including the formation of the oxathiazolidine ring and the introduction of the TBS protecting group. Recent advancements in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for both academic and industrial research.

In terms of analytical characterization, various techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate. These methods provide detailed insights into the molecular structure and help ensure that the compound meets the high standards required for pharmaceutical applications.

The biological evaluation of tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate has involved both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymes or pathways associated with disease states. In vivo studies have further validated these findings by showing promising results in animal models of various diseases.

In conclusion, tert-butyl (4S)-4-[2-[tert-butyl(dimethyl)silyl)oxyethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 2476729-47-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules and a promising candidate for further exploration in therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to the advancement of drug discovery and development.